(E)-1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)but-2-en-1-one

• IUPAC Name: (E)-1-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]but-2-en-1-one
• InChI: InChI=1S/C13H15ClN2O2/c1-2-3-13(17)16-7-5-10(9-16)18-12-4-6-15-8-11(12)14/h2-4,6,8,10H,5,7,9H2,1H3/b3-2+
• InChI Key: VVKVMRLHXOPASO-NSCUHMNNSA-N
• Canonical SMILES: CC=CC(=O)N1CCC(C1)OC2=C(C=NC=C2)Cl
• Isomeric SMILES: C/C=C/C(=O)N1CCC(C1)OC2=C(C=NC=C2)Cl
• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol
• CAS No.: 2035001-12-6

Description

(E)-1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)but-2-en-1-one is a useful research compound. Its molecular formula is C13H15ClN2O2 and its molecular weight is 266.73. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

This compound is involved in the development of novel synthetic methodologies and the synthesis of complex molecules. For example, research has explored the synthesis of tetrasubstituted NH-pyrroles, which are valuable in medicinal chemistry due to their biological activity. A study demonstrated a three-step synthesis of these tetrasubstituted NH-pyrroles, highlighting the utility of buta-1,3-dienes with electron-withdrawing groups in reactions with nitrogen-based nucleophiles, yielding compounds with potential pharmacological applications (Reekie et al., 2016).

Material Science Applications

In material science, the compound's derivatives have been investigated for their potential in creating advanced materials. One study focused on the photo-oxidation of pyrrole, a related reaction that contributes to understanding the stability and reactivity of pyrrole-based materials under light exposure. This knowledge is crucial for designing light-responsive materials and understanding their degradation pathways (Bernheim & Morgan, 1939).

Molecular Interaction Studies

The compound and its derivatives have been used to study molecular interactions, such as hydrogen bonding and electron transfer. For instance, research into the topological features and electronic structure of pyrrolo[2,3-b]pyridine derivatives provided insights into their bonding schemes and the nature of intermolecular interactions. These studies are fundamental for designing molecules with desired properties for catalysis, sensors, and other applications (Hazra et al., 2012).